Silanol, diethyl(phenylmethyl)-

• IUPAC Name: benzyl-diethyl-hydroxysilane
• InChI: InChI=1S/C11H18OSi/c1-3-13(12,4-2)10-11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3
• InChI Key: ITHJHEWJBNKIAR-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC1=CC=CC=C1)O
• Molecular Formula: C11H18OSi
• DSSTOX Substance ID: DTXSID50403087
• Molecular Weight: 194.34 g/mol
• CAS RN: 17994-06-8

Description

Silanol, diethyl(phenylmethyl)- is a specialty chemical. It is a type of silanol, which is a functional group in silicon chemistry with the connectivity Si–O–H. It plays a key role in the field of silicon chemistry, materials science, and in industrial applications.

Synthesis Analysis

The synthesis of silanol, diethyl(phenylmethyl)-, and similar compounds typically involves processes such as the hydrolysis and condensation of silicon alkoxide. Industrial synthesis of reactive silicones, including silanols, often involves reaction mechanisms and processes that have been reviewed extensively. A patent describes the synthesis of silanol-terminated polysiloxanes via a batch process.

Molecular Structure Analysis

Siloxane materials, including silanol, diethyl(phenylmethyl)-, have molecular structures that should be highly controlled for achieving advanced functionalities. The structure of these materials is often determined by the silanol groups in the intermediate oligomers and resultant siloxane materials. The thermal stability and chemical reactivity of silanol groups are highly dependent on the steric effects of the surrounding side chains and siloxane skeletons.

Chemical Reactions Analysis

Silanol groups are known to react with silane chlorides, evolving hydrogen chlorides. The reactivity of silanol groups in siloxane oligomers is a key factor in designing the molecular structure and surface wettability of siloxane materials. The main reactions for the synthesis of methylchlorosilanes by the Müller–Rochow process have also been described.

Physical And Chemical Properties Analysis

The physical and chemical properties of silanol, diethyl(phenylmethyl)-, and similar compounds are largely determined by their molecular structure. For instance, the thermal stability and chemical reactivity of silanol groups are highly dependent on the steric effects of the surrounding side chains and siloxane skeletons. The selective molecular modification can tune the structure and chemical properties of the resultant siloxane materials.

Mechanism of Action

The mechanism of action of silanol, diethyl(phenylmethyl)-, and similar compounds is often related to their reactivity. For instance, the reactivity of silanol groups in siloxane oligomers can be modulated by controlling the steric effects around the silanol groups. This allows for the modulation of the crosslink density of siloxane skeletons.

Safety and Hazards

Specific safety data sheets should be consulted for detailed information on the safety and hazards associated with silanol, diethyl(phenylmethyl)-, and similar compounds. These documents typically provide information on the potential health effects, first aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls and personal protection, physical and chemical properties, stability and reactivity, toxicological information, ecological information, disposal considerations, transport information, regulatory information, and other information.

Future Directions

The future directions in the research and application of silanol, diethyl(phenylmethyl)-, and similar compounds may involve the development of novel siloxane-based nanoporous materials. These materials have promising applications in areas such as catalysis and adsorption. The arrangement of cage siloxanes units can be controlled by various methods, including amphiphilic self-assembly, hydrogen bonding of silanol groups, and regioselective functionalization.